Cas no 132066-25-2 (4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI))

4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI) structure
132066-25-2 structure
Product Name:4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI)
CAS No:132066-25-2
MF:C11H10N2O3
MW:218.20870256424
CID:898857
Update Time:2025-04-19

4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI)
    • Inchi: 1S/C11H10N2O3/c1-15-11(14)8-9(13-16-10(8)12)7-5-3-2-4-6-7/h2-6H,12H2,1H3
    • InChI Key: DJFFGPQCFMHBQT-UHFFFAOYSA-N
    • SMILES: O1C(N)=C(C(OC)=O)C(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 218.0692
  • Monoisotopic Mass: 218.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2

Experimental Properties

  • PSA: 78.35

4-Isoxazolecarboxylicacid,5-amino-3-phenyl-,methylester(9CI) Pricemore >>

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